Cas no 1638760-40-3 (3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid)

• Product Name: 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid
• CAS No: 1638760-40-3
• MF: C₇H₃BrClN₃O₂
• MW: 276.474619150162
• CID: 5141595
• PubChem ID: 126970272
• Update Time: 2026-03-03

3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylicacid
• 3-Bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid
• SB13269
• Imidazo[1,2-a]pyrazine-2-carboxylic acid, 3-bromo-8-chloro-
• G64496
• 1638760-40-3
• 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid

• Inchi： 1S/C7H3BrClN3O2/c8-4-3(7(13)14)11-6-5(9)10-1-2-12(4)6/h1-2H,(H,13,14)
• InChI Key： LBSOLDHAOPALRJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N=C2C(=NC=CN21)Cl

Computed Properties

• Exact Mass: 274.90972g/mol
• Monoisotopic Mass: 274.90972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 67.5

Additional information on 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid

3-Bromo-8-Chloroimidazo[1,2-a]Pyrazine-2-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1638760-40-3, known as 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazo[1,2-a]pyrazines, which are heterocyclic aromatic compounds characterized by their unique structural features and versatile applications. The presence of bromine and chlorine substituents at positions 3 and 8, respectively, along with the carboxylic acid group at position 2, imparts distinctive chemical properties to this molecule.

Recent studies have highlighted the importance of imidazo[1,2-a]pyrazines in drug discovery, particularly in the development of anticancer agents. The bromo and chloro substituents in this compound are known to enhance its pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems. Additionally, the carboxylic acid group facilitates the formation of bioisosteres and derivatives, which can be tailored for specific therapeutic applications.

One of the most intriguing aspects of 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid is its ability to act as a scaffold for constructing larger molecular frameworks. Researchers have explored its use in synthesizing bioactive molecules with improved solubility and bioavailability. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a core structure for developing inhibitors against key enzymes involved in cancer progression.

The synthesis of 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The reaction sequence typically includes nucleophilic aromatic substitution, electrophilic substitution, and oxidation steps. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield.

In terms of applications, 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid has shown potential in several areas beyond pharmacology. For example, its ability to form coordination complexes with transition metals makes it a valuable component in catalysis research. A 2023 paper in *Chemical Communications* reported its use as a ligand in asymmetric catalysis for synthesizing chiral molecules.

Moreover, the compound's electronic properties make it an interesting candidate for materials science applications. Its conjugated system allows for efficient charge transport, which could be exploited in organic electronics and optoelectronic devices. Researchers are currently investigating its potential as a building block for organic semiconductors.

The environmental impact of 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid is another area of growing interest. Studies have shown that its degradation pathways under various environmental conditions are influenced by its functional groups. Understanding these processes is crucial for assessing its safety and sustainability in industrial applications.

In conclusion, 3-bromo-8-chloroimidazo[1,2-a]pyrazine-2-carboxylic acid (CAS No. 1638760-40-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, catalysis research, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.